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Compound of Interest |

Compound Name: DiAzK
Cat. No.: B15550018
Get Quote
\ J

Essential Safety and Logistical Information for the Disposal of (S)-2-Amino-6-(((3-(3-methyl-3H-
diazirin-3-yl)propoxy)carbonyl)amino)hexanoic acid

For researchers, scientists, and drug development professionals, the proper disposal of
specialized chemicals is a critical component of laboratory safety and environmental
responsibility. This document provides a comprehensive guide to the safe handling and
disposal of DiAzK, a diazirine-containing photo-crosslinker also known as H-L-Photo-lysine.
Due to its reactive nature, specific procedures must be followed to mitigate risks.

Core Safety and Handling

DiAzK, or (S)-2-Amino-6-(((3-(3-methyl-3H-diazirin-3-yl)propoxy)carbonyl)amino)hexanoic acid,
is a photo-cross-linker that contains a diazirine functional group.[1][2][3][4] This class of
compounds is known to be sensitive to heat and light. Upon irradiation with UV light, diazirines
form highly reactive carbene intermediates, which can then covalently bond with other
molecules.[5][6] This reactivity necessitates careful handling and disposal to prevent
unintended reactions or decomposition.

Key Hazards:
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 Light Sensitivity: Exposure to UV light will initiate the decomposition of the diazirine ring.

o Thermal Sensitivity: Although specific data for DiAzK is not available, diazo compounds can
be unstable upon heating, potentially leading to explosive decompaosition.

e Reactivity: The generation of carbene intermediates upon decomposition makes these
compounds highly reactive.

All handling and disposal procedures should be conducted in a well-ventilated fume hood, and
appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and
chemical-resistant gloves, must be worn.

Quantitative Data

Detailed quantitative data on the thermal decomposition, stability, and specific disposal
concentrations for DiAzK are not readily available in public literature. The following table
summarizes the available physicochemical properties.

Property Value Source

(S)-2-Amino-6-(((3-(3-methyl-

] 3H-diazirin-3-
Chemical Name , [21[3]
yl)propoxy)carbonyl)amino)hex
anoic acid
Synonyms DiAzK, H-L-Photo-lysine [1][4]
Molecular Formula C12H22N404 [2][3]
Molecular Weight 286.33 g/mol [2][3]

Keep in a dark place, under an
Storage Conditions inert atmosphere, and stored [2]

in a freezer at -20°C.

Experimental Protocol: In-Lab Neutralization and
Disposal
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The recommended procedure for the disposal of DiAzK is through controlled chemical
qguenching to decompose the reactive diazirine group, followed by disposal as hazardous
chemical waste. This protocol is designed for small quantities (typically less than 1 gram) of
DiAzK. For larger quantities, consult your institution's Environmental Health and Safety (EHS)
department.

Materials:

o DiAzK waste

e An appropriate solvent (e.g., methanol or ethanol)
e 1 M Hydrochloric Acid (HCI) in the same solvent

e Sodium bicarbonate solution (saturated)

e pH paper

e Stir plate and stir bar

e Appropriate waste container

Procedure:

o Preparation: In a well-ventilated fume hood, dissolve the DiAzK waste in a suitable solvent in
a flask equipped with a stir bar. The concentration should be kept low, preferably below 5%
wiv.

 Acidification: Slowly add the 1 M HCI solution to the stirring DiAzK solution. The acid will
protonate the diazirine, leading to its decomposition and the evolution of nitrogen gas. This
should be done cautiously to control the rate of gas evolution.

e Monitoring: Continue the addition of the acid until gas evolution ceases. The disappearance
of any characteristic color associated with the starting material may also indicate the
completion of the reaction.

o Neutralization Confirmation: Allow the solution to stir for an additional 30 minutes to ensure
complete decomposition.
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e pH Adjustment: Carefully check the pH of the solution using pH paper. Neutralize the excess
acid by slowly adding a saturated sodium bicarbonate solution until the pH is between 6 and
8. Be cautious as this will generate carbon dioxide gas.

o Waste Collection: The resulting neutralized solution, now free of the reactive diazirine,
should be transferred to a properly labeled hazardous waste container for flammable liquids.

o Final Disposal: The container should be sealed and disposed of through your institution's
EHS-approved hazardous waste management program.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of DiAzK.
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Caption: Disposal workflow for DiAzK.
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Disclaimer: The information provided in this document is intended as a guide and is based on
general principles of laboratory safety for handling potentially hazardous chemicals. It is not a
substitute for a formal risk assessment and the specific guidelines provided by your institution's
Environmental Health and Safety (EHS) department. Always consult your local EHS regulations
and the Safety Data Sheet (SDS) for any chemical before handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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